Cas no 2171779-98-7 (tert-butyl 4-(3-amino-1-ethylpiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-1-ethylpiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate
• CAS No: 2171779-98-7
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 5907366
• PubChem ID: 165550014
• Update Time: 2025-10-29

tert-butyl 4-(3-amino-1-ethylpiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-amino-1-ethylpiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate
• 2171779-98-7
• EN300-1643604

• Inchi： 1S/C17H33N3O3/c1-5-19-10-6-7-16(18,13-19)17(22)8-11-20(12-9-17)14(21)23-15(2,3)4/h22H,5-13,18H2,1-4H3
• InChI Key： QFFZEWGOUCUKCO-UHFFFAOYSA-N
• SMILES： OC1(CCN(C(=O)OC(C)(C)C)CC1)C1(CN(CC)CCC1)N

Computed Properties

• Exact Mass: 327.25219192g/mol
• Monoisotopic Mass: 327.25219192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 4-(3-amino-1-ethylpiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3-amino-1-ethylpiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2171779-98-7)

The compound tert-butyl 4-(3-amino-1-ethylpiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2171779-98-7) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This molecule features a unique combination of functional groups, including a tert-butyl carbamate moiety, a hydroxypiperidine ring, and an aminoethylpiperidine subunit, which collectively contribute to its versatility in drug design. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in targeting central nervous system (CNS) disorders and other therapeutic areas.

In recent years, the demand for novel piperidine derivatives has surged, driven by their prominence in medicinal chemistry. The tert-butyl 4-(3-amino-1-ethylpiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate stands out due to its ability to modulate biological pathways with high specificity. Its hydroxyl group and amino functionality make it a valuable intermediate for synthesizing more complex molecules, particularly in the development of G-protein-coupled receptor (GPCR) modulators and kinase inhibitors. These applications align with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 2171779-98-7 serves as a critical identifier for researchers sourcing high-purity materials. The tert-butyl protecting group enhances the molecule's stability during synthetic transformations, while the piperidine scaffold offers a robust platform for further functionalization. This dual functionality has made it a subject of interest in academic and industrial labs, particularly those focused on fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies.

The growing emphasis on green chemistry and sustainable synthesis has also brought attention to compounds like tert-butyl 4-(3-amino-1-ethylpiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate. Researchers are exploring eco-friendly routes to its production, such as catalytic hydrogenation and enzymatic methods, to minimize environmental impact. This aligns with broader industry goals of reducing waste and improving atom economy, topics frequently searched in scientific databases and patent literature.

In the context of drug delivery systems, the compound's physicochemical properties—such as its logP and hydrogen bonding capacity—are under investigation for optimizing bioavailability. Its potential to cross the blood-brain barrier (BBB) has sparked interest in neurodegenerative disease research, a hot topic in biopharmaceutical forums. Questions about its metabolic stability and toxicity profile are commonly addressed in preclinical studies, reflecting user queries in PubMed and Google Scholar.

As the pharmaceutical industry shifts toward small-molecule therapeutics, tert-butyl 4-(3-amino-1-ethylpiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate exemplifies the innovation driving this field. Its structural motifs are frequently referenced in medicinal chemistry reviews and drug design textbooks, underscoring its academic relevance. Future research may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, areas gaining traction in cancer research.

In summary, CAS No. 2171779-98-7 represents a multifaceted tool for modern drug discovery. Its combination of steric protection, hydrogen-bonding sites, and chiral centers offers unparalleled opportunities for creating next-generation therapeutics. As scientific communities continue to prioritize targeted therapy and computational chemistry, this compound will likely remain a focal point in high-impact research.